![molecular formula C21H17N3O3S B6426767 3-phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole CAS No. 2201703-44-6](/img/structure/B6426767.png)
3-phenyl-5-[3-(1,3-thiazol-2-yloxy)pyrrolidine-1-carbonyl]-2,1-benzoxazole
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Overview
Description
The description of a compound typically includes its molecular formula, structure, and the types of atoms it contains. It may also include information about the compound’s role or function if it is known .
Synthesis Analysis
Synthesis analysis involves understanding how the compound is made. This can include the chemical reactions used to create it, the starting materials, the conditions under which the synthesis occurs, and the yield of the reaction .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms within the compound. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry can be used to determine the molecular structure .Chemical Reactions Analysis
Chemical reactions analysis involves studying the reactions that the compound can undergo. This can include reactions where the compound is a reactant (used to create other compounds) or a product (created from other compounds) .Physical And Chemical Properties Analysis
This analysis involves determining properties such as the compound’s melting point, boiling point, solubility, and stability. It can also include studying the compound’s chemical properties, such as its reactivity .Mechanism of Action
Target of Action
Similar compounds have been found to targetaminoacyl-tRNA synthetases . These enzymes play a crucial role in protein synthesis by attaching amino acids to their cognate tRNAs .
Mode of Action
It is likely that it interacts with its targets (potentially the aminoacyl-trna synthetases) to inhibit their function, thereby affecting protein synthesis . This could result in the disruption of essential biological processes within the cell.
Biochemical Pathways
protein synthesis pathway . By inhibiting aminoacyl-tRNA synthetases, it could disrupt the process of tRNA aminoacylation, a critical step in protein synthesis .
Safety and Hazards
Future Directions
properties
IUPAC Name |
(3-phenyl-2,1-benzoxazol-5-yl)-[3-(1,3-thiazol-2-yloxy)pyrrolidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O3S/c25-20(24-10-8-16(13-24)26-21-22-9-11-28-21)15-6-7-18-17(12-15)19(27-23-18)14-4-2-1-3-5-14/h1-7,9,11-12,16H,8,10,13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FJQXWWYSQZBOSB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1OC2=NC=CS2)C(=O)C3=CC4=C(ON=C4C=C3)C5=CC=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
391.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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